2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol

• Molecular Formula: C9H10BrFO2
• Molecular Weight: 249.08 g/mol
• IUPAC Name: 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H10BrFO2/c1-13-9-3-2-6(11)4-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key: HQEZPACGLDIUEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(CBr)O

Description

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol (C₉H₁₀BrFO₂) is a chiral brominated ethanol derivative featuring a substituted phenyl ring with a fluorine atom at the 5-position and a methoxy group at the 2-position. This compound is structurally significant as an intermediate in pharmaceutical and agrochemical synthesis, leveraging the electron-withdrawing fluorine and electron-donating methoxy groups to modulate reactivity and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol typically involves the bromination of 5-fluoro-2-methoxyacetophenone followed by reduction. The reaction conditions often include the use of bromine or a brominating agent in the presence of a solvent such as acetic acid. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The bromine atom can be reduced to form a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like ammonia (NH3) or thiourea (NH2CSNH2) in the presence of a base.

Major Products Formed

Oxidation: Formation of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethanone.

Reduction: Formation of 1-(5-fluoro-2-methoxyphenyl)ethanol.

Substitution: Formation of 2-Amino-1-(5-fluoro-2-methoxyphenyl)ethanol or 2-Thio-1-(5-fluoro-2-methoxyphenyl)ethanol.

Scientific Research Applications

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol involves its interaction with specific molecular targets. The bromine and fluorine atoms can participate in halogen bonding, while the methoxy group can engage in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol with analogous brominated ethanol derivatives, emphasizing substituent effects, synthesis routes, enantiomeric excess (ee), and physical properties:

Compound Name	Substituents	Synthesis Method	Yield	ee	Key Properties/Notes	Reference
2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol	5-F, 2-OCH₃	Likely microbial reduction*	>99%†	~96%†	High ee inferred from similar substrates
(R)-2-Bromo-1-(4-chlorophenyl)ethan-1-ol	4-Cl	Lipase-catalyzed esterification	51%	94%	Lower yield due to chemical resolution
(R)-2-Bromo-1-(4'-methoxyphenyl)ethan-1-ol (2i)	4-OCH₃	Microbial (R. rubra KCh 82)	76 mg‡	96%	NMR: δ 3.84 (s, OCH₃), 4.91 (dd, –CHOH–)
(S)-2-Bromo-1-(2'-methoxyphenyl)ethan-1-ol (2g)	2-OCH₃	Chiral boron-modified reduction	99%	86%	Moderate ee with chemical methods
2-Bromo-1-(5-fluoro-2-hydroxyphenyl)ethanone	5-F, 2-OH	Bromination of acetophenone	80%	–	mp 86–87°C; precursor for hydroxyl analogs

Notes:

• * Synthesis inferred from , where Rhodotorula rubra KCh 82 reduced 2-bromo-4'-methoxyacetophenone to (R)-2i with >99% conversion and 96% ee.
• † Assumed based on analogous microbial reductions (e.g., 4'-methoxy derivative in ).
• ‡ Yield reported as mass (76 mg from 100 mg substrate).

Key Comparative Insights:

Substituent Effects on Reactivity and Selectivity:

• The 5-fluoro group (electron-withdrawing) enhances electrophilicity at the carbonyl group in the ketone precursor, facilitating reduction. In contrast, 2-methoxy (electron-donating) stabilizes intermediates via resonance, improving enantioselectivity in microbial reductions .
• Compounds with 4-substituents (e.g., 4-Cl, 4-OCH₃) exhibit higher microbial reduction efficiency compared to ortho-substituted analogs, likely due to steric hindrance in the enzyme active site .

Enantioselective Synthesis:

• Microbial methods (e.g., Rhodotorula rubra) generally outperform chemical routes in ee (96% vs. 86–94%) due to highly specific oxidoreductases .
• Racemic NaBH₄ reductions (e.g., for 2h in ) require post-synthesis resolution, lowering overall efficiency .

Physical Properties:

• Methoxy-substituted derivatives (e.g., 2i) show distinct NMR shifts for –OCH₃ (δ 3.84) and –CHOH– (δ 4.91), whereas hydroxyl analogs (e.g., 2-hydroxy in ) exhibit broader –OH peaks and higher melting points .

Stability Considerations:

• Prolonged biotransformation may reduce ee due to enantioselective oxidation (e.g., 2c in ). The 5-fluoro-2-methoxy derivative’s stability under similar conditions warrants further study .

Biological Activity

2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol, also known as (1S)-2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanol, is an organic compound characterized by the presence of a bromine atom, a fluorine atom, and a methoxy group attached to a phenyl ring. Its molecular formula is C9H8BrF O2, with a molecular weight of approximately 249.08 g/mol. This compound has garnered attention due to its potential biological activities, particularly in pharmacological applications.

The unique arrangement of the bromine, fluorine, and methoxy groups on the phenyl ring contributes to the compound's chemical reactivity and biological activity. The presence of halogen substituents may enhance its ability to interact with specific biomolecules, which is critical for its potential therapeutic effects.

The mechanism of action for 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol involves its interaction with various molecular targets, including enzymes and receptors. The bromine and fluorine atoms, along with the methoxy group, can influence the compound’s reactivity and binding affinity to these targets. This interaction may modulate biological pathways, leading to specific physiological effects .

Biological Activity

Research indicates that 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol may exhibit significant biological activities, including:

• Anticancer Activity : Preliminary studies suggest that this compound may possess anticancer properties by inhibiting cell proliferation in various cancer cell lines. For instance, compounds with similar structures have shown effectiveness against breast cancer cells (MCF-7) with IC50 values indicating significant cytotoxicity .
• Anti-inflammatory Effects : The compound is being investigated for its potential anti-inflammatory properties. The presence of the methoxy group is thought to enhance its ability to modulate inflammatory pathways.

Comparative Analysis

To better understand the biological activity of 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol, a comparative analysis with structurally similar compounds can be insightful:

Compound Name	Structural Features	Biological Activity
(1S)-2-Bromo-1-(4-fluoro-2-methoxyphenyl)ethanol	Similar bromine and methoxy groups	Moderate anticancer activity
(1S)-2-Bromo-1-(5-chloro-2-methoxyphenyl)ethanol	Chlorine instead of fluorine	Lower reactivity in biological systems
(1S)-2-Bromo-1-(5-fluoro-3-methoxyphenyl)ethanol	Different methoxy positioning	Unique biological properties due to structure

Case Studies

Several studies have explored the biological activity of related compounds:

• Anticancer Studies : A study published in the European Journal of Medicinal Chemistry demonstrated that structurally similar phenolic compounds exhibited potent anticancer activity against various cell lines. The study emphasized the importance of halogen substituents in enhancing cytotoxicity .
• Inflammatory Pathway Modulation : Research has indicated that compounds with methoxy groups can effectively inhibit pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in treating inflammatory diseases.
• Enzyme Interaction Studies : Investigations into enzyme binding affinities revealed that halogenated phenolic compounds can significantly alter enzyme kinetics, suggesting that 2-Bromo-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol may similarly interact with key metabolic enzymes .